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This technical guide provides a comprehensive overview of the historical discovery of the

element helium and its stable isotopes, Helium-3 and Helium-4. It details the key scientific

breakthroughs, the experimental methodologies employed by the pioneering researchers, and

the quantitative data that underpinned these discoveries. The logical progression of these

discoveries and the experimental workflows are illustrated through diagrams for enhanced

clarity.

The Discovery of Helium (He)
The story of helium's discovery is unique as it was first identified in the cosmos before being

found on Earth. This narrative unfolds in two distinct phases: its initial spectroscopic

observation in the sun's chromosphere and its subsequent isolation in a terrestrial laboratory.

Spectroscopic Discovery in the Solar Chromosphere
(1868)
During a total solar eclipse in Guntur, India, on August 18, 1868, French astronomer Pierre

Janssen was examining the solar prominences with a spectroscope.[1] His instrument, which

separated light into its constituent wavelengths, revealed the bright emission lines of hydrogen

as expected. However, he also observed a bright yellow line that did not correspond to any

known element at the time.[1][2] This spectral line had a wavelength of 587.49 nanometers.[3]
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Independently, on October 20, 1868, English astronomer Norman Lockyer, observing the sun

from London, also detected this same yellow line.[3] He concluded that it was from a new

element, which he named "helium" after the Greek word for the sun, "helios".[3]

The spectroscopes used by Janssen and Lockyer, while differing in specific design, operated

on the same fundamental principles of light dispersion.

Objective: To observe the emission spectrum of the solar chromosphere.

Apparatus:

A telescope to collect and focus sunlight.

A spectroscope, which included:

A narrow slit to create a well-defined beam of light.

A dispersing element, typically a prism or a series of prisms, to separate the light by

wavelength.

An eyepiece or a photographic plate to view or record the resulting spectrum.

Methodology:

The telescope was aimed at the solar prominence, a region of hot gas extending from the

sun's chromosphere.

Sunlight collected by the telescope was directed through the narrow slit of the

spectroscope.

The light then passed through the prism(s), which refracted the light at different angles

depending on the wavelength, creating a spectrum.

The observer would then carefully examine the spectrum for bright emission lines, which

appear as sharp, colored lines against a dark background.

The positions of these lines were measured to determine their wavelengths. The

observation of a bright yellow line at 587.49 nm, which could not be attributed to any
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known terrestrial element, indicated the presence of a new element.

Terrestrial Isolation of Helium (1895)
For nearly three decades, helium was known only as a solar element. In 1895, Scottish

chemist Sir William Ramsay became the first to isolate helium on Earth.[3] While investigating

the gas produced by heating the mineral cleveite (a variety of uraninite) with acids, he expected

to find argon.[3] Instead, upon analyzing the gas with a spectroscope, he observed the same

brilliant yellow line that Janssen and Lockyer had seen in the solar spectrum, confirming the

terrestrial existence of helium.[3]

Ramsay's experiment was a classic example of gas-phase chemistry and spectroscopy.

Objective: To isolate and identify the gas produced by the acid treatment of cleveite.

Apparatus:

A flask or reaction vessel to hold the cleveite and acid.

A heating apparatus (e.g., Bunsen burner).

A gas collection system (e.g., pneumatic trough).

A series of chemical purification traps to remove reactive gases.

A spectroscope for gas analysis.

Methodology:

A sample of powdered cleveite was placed in the reaction vessel.

A mineral acid, such as sulfuric acid, was added to the vessel.

The mixture was gently heated, causing the mineral to decompose and release a mixture

of gases.

The evolved gases were collected.
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The collected gas was then passed through a series of chemical traps to remove reactive

components. For example, passing the gas over red-hot copper would remove oxygen,

and passing it through a solution of potassium hydroxide would remove carbon dioxide.

The remaining, unreactive gas was then introduced into a vacuum tube.

A high voltage was applied to the tube, causing the gas to emit light.

The light emitted by the gas was analyzed using a spectroscope. The observation of the

characteristic yellow spectral line at 587.49 nm confirmed the presence of helium.

The Discovery of Helium Isotopes
Following the discovery of the electron and the nucleus, the concept of isotopes—atoms of the

same element with different masses—emerged. The discovery of helium's isotopes, Helium-4

and Helium-3, was a key development in nuclear physics.

Helium-4 (⁴He)
The helium isolated by Ramsay and identified by its spectrum was, in fact, the isotope Helium-

4 (⁴He), consisting of two protons and two neutrons. Its identity as the more abundant isotope

was confirmed with the advent of mass spectrometry.

The Prediction and Discovery of Helium-3 (³He)
The existence of a lighter isotope of helium, Helium-3 (³He), with two protons and one

neutron, was first proposed in 1934 by the Australian physicist Mark Oliphant.[4] While

bombarding deuterium (²H) targets with deuterons at the Cavendish Laboratory, he observed

nuclear reactions that suggested the formation of a mass-3 isotope of helium.[4]

The definitive discovery and confirmation of Helium-3 as a stable, naturally occurring isotope

came in 1939 from the work of Luis Alvarez and Robert Cornog at the University of California,

Berkeley.[5][6] They used the newly constructed 60-inch cyclotron to accelerate a beam of

helium nuclei and, through their analysis, identified a component with a mass-to-charge ratio

consistent with that of Helium-3.[6]

Alvarez and Cornog's experiment was a pioneering use of a particle accelerator for isotope

identification.
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Objective: To identify and determine the stability of the mass-3 isotope of helium.

Apparatus:

The 60-inch cyclotron at the Berkeley Radiation Laboratory.

An ion source to produce a beam of helium ions.

A magnetic field to guide and accelerate the ions.

A detector system to measure the properties of the accelerated ions.

Methodology:

Helium gas was introduced into the ion source of the cyclotron, where it was ionized.

The helium ions were then accelerated in a spiral path by the cyclotron's alternating

electric field and guided by its strong magnetic field.

As the ions spiraled outwards, their path was determined by their mass-to-charge ratio.

Lighter ions would follow a slightly different trajectory than heavier ions.

By carefully tuning the cyclotron's magnetic and electric fields, Alvarez and Cornog were

able to selectively accelerate and detect particles with a specific mass-to-charge ratio.

They observed a distinct group of particles with a mass-to-charge ratio that was

approximately 3/4 that of the main helium beam (Helium-4). This provided clear evidence

for the existence of Helium-3.

By observing that Helium-3 was a component of natural helium from gas wells, they

concluded that it was a stable, not radioactive, isotope.[4]

Quantitative Data Summary
The following tables summarize the key quantitative data associated with the discovery of

helium and its isotopes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://en.wikipedia.org/wiki/Helium-3
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Discoverer(s) Year

Wavelength of the D3

spectral line
587.49 nm Janssen, Lockyer 1868

Isotope Protons Neutrons
Isotopic Mass
(amu)

Natural
Abundance

Helium-3 (³He) 2 1 3.016029 0.000137%

Helium-4 (⁴He) 2 2 4.002603 99.999863%

Isotope Charge (relative) Mass (amu)
Mass-to-Charge
Ratio (amu/e)

³He⁺ +1 3.016029 3.016029

⁴He⁺ +1 4.002603 4.002603

³He²⁺ (helion) +2 3.016029 1.508015

⁴He²⁺ (alpha particle) +2 4.002603 2.001302

Visualizations
The following diagrams, generated using the DOT language, illustrate the key pathways and

workflows described in this guide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Discovery (1868) Terrestrial Isolation (1895)

Janssen's Observation
(Total Solar Eclipse)

Observation of a new
yellow spectral line (D3 line)

Lockyer's Observation
(Daylight Spectroscopy)

Proposal of a new element:
'Helium'

Hypothesis

Confirmation of Helium
on Earth

Confirmed by

Ramsay's Experiment
with Cleveite

Isolation of an
unreactive gas

Spectroscopic Analysis

Identical D3 line

Click to download full resolution via product page

Figure 1: Timeline of the Discovery of Helium.
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Figure 2: Experimental Workflow for Spectroscopic Discovery.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1201725?utm_src=pdf-body-img
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://www.benchchem.com/product/b1201725?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prediction of ³He (1934)

Discovery of ³He (1939)

Mass Spectrometry

Oliphant's Deuteron
Fusion Experiments

Proposal of a
Mass-3 Helium Isotope

Alvarez & Cornog's
Cyclotron Experiment

Verified by

Acceleration of
Helium Ion Beam

Separation based on
Mass-to-Charge Ratio

Detection of a
Mass-3 Component

Confirmation of ³He
as a Stable Isotope

Aston's Mass
Spectrograph

Precise Separation of
Isotopes (e.g., ²⁰Ne, ²²Ne)

Principle applied to

Click to download full resolution via product page

Figure 3: Discovery of Helium Isotopes.
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Figure 4: Workflow of Aston's Mass Spectrograph.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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